Cas no 94032-28-7 (4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate)
94032-28-7 structure
Product Name:4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate
CAS No:94032-28-7
MF:C10H22O3
MW:190.279883861542
CID:6643120
Update Time:2024-01-30
4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate Chemical and Physical Properties
Names and Identifiers
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- 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate
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- Inchi: 1S/C10H20O2.H2O/c1-9(2,11)8-4-6-10(3,12)7-5-8;/h8,11-12H,4-7H2,1-3H3;1H2
- InChI Key: JGKJMBOJWVAMIJ-UHFFFAOYSA-N
- SMILES: C1(C)(O)CCC(C(O)(C)C)CC1.[H]O[H]
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol:hydrate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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